cytallene
cytallene
Brand Name:
Vulcanchem
CAS No.:
114987-19-8
VCID:
VC0040900
InChI:
InChI=1S/C8H9N3O2/c9-7-3-5-11(8(13)10-7)4-1-2-6-12/h2-5,12H,6H2,(H2,9,10,13)
SMILES:
C1=CN(C(=O)N=C1N)C=C=CCO
Molecular Formula:
C8H9N3O2
Molecular Weight:
179.18 g/mol
cytallene
CAS No.: 114987-19-8
Main Products
VCID: VC0040900
Molecular Formula: C8H9N3O2
Molecular Weight: 179.18 g/mol
| CAS No. | 114987-19-8 |
|---|---|
| Product Name | cytallene |
| Molecular Formula | C8H9N3O2 |
| Molecular Weight | 179.18 g/mol |
| IUPAC Name | 4-amino-1-(4-hydroxybuta-1,2-dienyl)pyrimidin-2-one |
| Standard InChI | InChI=1S/C8H9N3O2/c9-7-3-5-11(8(13)10-7)4-1-2-6-12/h2-5,12H,6H2,(H2,9,10,13) |
| Standard InChIKey | WBOPPXMLTYJKEO-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CN(C(=O)N=C1N)C=C=CCO |
| SMILES | C1=CN(C(=O)N=C1N)C=C=CCO |
| Canonical SMILES | C1=CN(C(=O)N=C1N)C=C=CCO |
| Synonyms | 4-amino-1-(4-hydroxybuta-1,2-dienyl)pyrimidin-2-one |
| PubChem Compound | 72199 |
| Last Modified | Nov 09 2021 |
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